1-Cyclopentyl-3-(4-methylphenyl)thiourea

• Molecular Formula: C13H18N2S
• Molecular Weight: 234.36g/mol
• IUPAC Name: 1-cyclopentyl-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C13H18N2S/c1-10-6-8-12(9-7-10)15-13(16)14-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3,(H2,14,15,16)
• InChI Key: QJUXIXUKPFVNKL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=S)NC2CCCC2

Description

1-Cyclopentyl-3-(4-methylphenyl)thiourea is a substituted thiourea derivative characterized by a cyclopentyl group at the N1 position and a 4-methylphenyl group at the N3 position of the thiourea core. Thiourea derivatives are renowned for their versatility in coordination chemistry, catalysis, and medicinal applications due to the presence of the thiocarbonyl group, which enables hydrogen bonding and metal complexation .

Comparison with Similar Compounds

Substituent Effects on Molecular Geometry

• 1-Benzoyl-3-(4-hydroxyphenyl)thiourea (): The benzoyl group adopts a syn–anti configuration relative to the thiocarbonyl group, with bond lengths comparable to other benzoylthioureas (C=O: ~1.22 Å, C=S: ~1.67 Å).
• 1-Benzylideneamino-3-(4-methylphenyl)thiourea (): Exhibits a planar 2-benzylidenehydrazinecarbothioamide unit with a dihedral angle of 64.42° between the benzylidene and 4-methylphenyl groups. Hydrogen bonding via N—H⋯S forms centrosymmetric dimers.

Crystallographic Parameters

Compound	Dihedral Angle (°)	Hydrogen Bonding Pattern	R Factor	Reference
1-Benzylideneamino-3-(4-methylphenyl)thiourea	64.42	N—H⋯S dimerization	0.041
1-Benzoyl-3-(4-hydroxyphenyl)thiourea	Syn–anti	O—H⋯S and N—H⋯O networks	Not reported

Physicochemical and Functional Properties

Solubility and Reactivity

• 1-Cyclopentyl-3-(4-methylphenyl)thiourea : The hydrophobic cyclopentyl and 4-methylphenyl groups likely reduce aqueous solubility compared to hydroxyl-substituted analogs like 1-Allyl-3-(4-hydroxyphenyl)thiourea ().
• 1-(4-Chloro-3-nitrophenyl)-3-(3,4-dichlorophenyl)thiourea (): Electron-withdrawing substituents (Cl, NO₂) enhance electrophilicity, facilitating nucleophilic reactions at the thiocarbonyl group.

Metal Complexation

• General Thiourea Behavior : Thioureas form stable complexes with transition metals (e.g., Cu²⁺, Ni²⁺) via the sulfur atom .
• 1-(2,4-Dimethylphenyl)-3-methylthiourea (): Methyl and dimethylphenyl groups may sterically hinder metal coordination compared to less bulky derivatives.

Industrial Relevance

• 1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)thiourea (): Used in HPLC separation of structural isomers, highlighting the role of substituent polarity in chromatographic retention.

Research Findings and Data Tables

Table 1: Comparative Analysis of Thiourea Derivatives

Compound Name	Molecular Weight	Key Substituents	Notable Properties	Reference
1-Cyclopentyl-3-(4-methylphenyl)thiourea	~262.4*	Cyclopentyl, 4-methylphenyl	Predicted low solubility	-
1-Benzylideneamino-3-(4-methylphenyl)thiourea	269.37	Benzylideneamino	Planar structure, N—H⋯S dimers
1-Allyl-3-(4-hydroxyphenyl)thiourea	208.28	Allyl, 4-hydroxyphenyl	Enhanced solubility, bioactivity
1-(2,4-Dimethylphenyl)-3-methylthiourea	194.3	2,4-Dimethylphenyl, methyl	Steric hindrance in metal binding

*Calculated based on molecular formula.